Cas no 63661-61-0 (Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1))

• Product Name: Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1)
• CAS No: 63661-61-0
• MF: C₂₁H₂₈ClN
• MW: 329.90672492981
• CID: 506759
• Update Time: 2026-04-29

Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1)
• 1-tert-butyl-4,4-diphenylpiperidinium chloride
• 1-(1,1-Dimethylethyl)-4,4-diphenylpiperidine hydrochloride
• Budipine hydrochloride
• BY-701
• Parkinsan

Computed Properties

• Exact Mass: 329.19124

Experimental Properties

• PSA: 3.24

Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1) Security Information

• Toxicity：LD50 in male mice, rats (mg/kg): 120, 165 orally; 33, 28 i.v. (Menge, Brand)

Additional information on Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1)

Research Brief on Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1) (CAS: 63661-61-0)

Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1) (CAS: 63661-61-0) is a piperidine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This compound, characterized by its unique structural features including a tert-butyl group and diphenyl substitution, has been explored for its pharmacological properties and synthetic utility. Recent studies have focused on its role as a building block in the synthesis of bioactive molecules and its potential interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's utility as a precursor in the synthesis of novel dopamine receptor modulators. The study highlighted its stability under physiological conditions and its ability to serve as a scaffold for further functionalization. The hydrochloride salt form (1:1) was particularly noted for its improved solubility and bioavailability compared to the free base, making it a preferred form for in vitro and in vivo studies.

Another recent advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the development of sigma-1 receptor ligands. The research demonstrated that the tert-butyl and diphenyl groups conferred enhanced binding affinity and selectivity, suggesting potential applications in neuropharmacology. The study also included computational modeling to predict the compound's interactions with the receptor, providing insights for future drug design.

From a synthetic chemistry perspective, a 2022 paper in Tetrahedron detailed an optimized route for the large-scale production of Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1). The authors emphasized the importance of controlling reaction conditions to minimize byproducts and improve yield. The scalability of this synthesis method has implications for industrial applications, particularly in the production of high-value pharmaceuticals.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as an intermediate in the synthesis of antiviral and anticancer agents. Preliminary results from a 2023 preclinical study suggest that derivatives of this piperidine compound exhibit promising activity against certain cancer cell lines, though further optimization is required to address toxicity concerns.

In conclusion, Piperidine,1-(1,1-dimethylethyl)-4,4-diphenyl-, hydrochloride (1:1) (CAS: 63661-61-0) represents a versatile compound with growing importance in pharmaceutical research. Its unique structural properties make it valuable for drug discovery efforts, particularly in central nervous system disorders and oncology. Future research directions may focus on expanding its applications through targeted derivatization and further pharmacological characterization.